Cas no 42826-24-4 (Acetic acid,2-[(5-nitro-2-thienyl)methylene]hydrazide)
42826-24-4 structure
Product Name:Acetic acid,2-[(5-nitro-2-thienyl)methylene]hydrazide
CAS No:42826-24-4
MF:C7H7N3O3S
MW:213.213779687881
CID:334579
PubChem ID:9554641
Update Time:2025-04-19
Acetic acid,2-[(5-nitro-2-thienyl)methylene]hydrazide Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(5-nitro-2-thienyl)methylene]hydrazide
- NSC-170336
- Acetic acid, [(5-nitro-2-thienyl)methylene]hydrazide-
- NSC170336
- 42826-24-4
- DTXSID90429584
-
- Inchi: 1S/C7H7N3O3S/c1-5(11)9-8-4-6-2-3-7(14-6)10(12)13/h2-4H,1H3,(H,9,11)/b8-4+
- InChI Key: XSZOEPIFJJLSHB-XBXARRHUSA-N
- SMILES: S1C(=CC=C1/C=N/NC(C)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.020812
- Monoisotopic Mass: 213.020812
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 116
- XLogP3: 1.3
Experimental Properties
- Density: 1.49
- Refractive Index: 1.658
Acetic acid,2-[(5-nitro-2-thienyl)methylene]hydrazide Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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